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Compound of Interest

Compound Name: Hpk1-IN-16

Cat. No.: B12423452 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

information for the proper disposal of Hpk1-IN-16, a potent and selective inhibitor of

Hematopoietic Progenitor Kinase 1 (HPK1). Adherence to these procedures is critical to ensure

the safety of laboratory personnel and to mitigate environmental impact. Hpk1-IN-16 is

classified as harmful if swallowed and very toxic to aquatic life with long-lasting effects.

Chemical and Hazard Profile of Hpk1-IN-16
A clear understanding of the chemical properties and associated hazards is fundamental to

safe handling and disposal.
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Property Value Reference

Chemical Name Hpk1-IN-16 [1][2]

CAS Number 2294965-95-8 [1][3]

Molecular Formula C28H27FN4O4 [3]

Molecular Weight 454.54 g/mol [3]

GHS Classification

Acute toxicity, Oral (Category

4), H302; Acute aquatic toxicity

(Category 1), H400; Chronic

aquatic toxicity (Category 1),

H410

[1]

Hazard Statements

H302: Harmful if swallowed.

H410: Very toxic to aquatic life

with long lasting effects.

[1]

Precautionary Statement

(Disposal)

P501: Dispose of contents/

container to an approved

waste disposal plant.

[1]

Procedural Steps for Disposal
The following step-by-step procedures are mandatory for the disposal of Hpk1-IN-16 and its

contaminated materials. These steps are designed to address the compound in both its solid

form and when dissolved in solvents such as Dimethyl Sulfoxide (DMSO).

Step 1: Personal Protective Equipment (PPE) and
Engineering Controls

PPE: Always wear appropriate personal protective equipment, including a laboratory coat,

safety glasses with side shields, and chemical-resistant gloves (butyl rubber is

recommended for handling DMSO solutions).

Ventilation: All handling and preparation for disposal of Hpk1-IN-16, especially outside of its

original sealed container, must be conducted in a certified chemical fume hood to avoid
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inhalation of any dust or aerosols.[2]

Step 2: Waste Segregation and Containerization
Solid Waste:

Collect unadulterated Hpk1-IN-16 powder and any lab materials grossly contaminated

with the solid (e.g., weighing papers, spatulas, contaminated gloves) in a dedicated,

properly labeled hazardous waste container.

The container must be made of a material compatible with the chemical and have a

secure, tight-fitting lid.

Do not mix with other chemical waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) office.

Liquid Waste (DMSO Solutions):

Collect all solutions of Hpk1-IN-16 in DMSO in a dedicated, leak-proof, and clearly labeled

hazardous waste container.

DMSO can facilitate the absorption of other chemicals through the skin; therefore, extreme

caution must be exercised.

This waste stream should be segregated as "halogenated" or "non-halogenated" solvent

waste based on your institution's guidelines; typically, DMSO solutions without other

halogenated solvents are considered non-halogenated.

Step 3: Labeling of Waste Containers
Content Identification: All waste containers must be clearly labeled with the words

"Hazardous Waste."

Chemical Name: The full chemical name, "Hpk1-IN-16," must be written out. Avoid using

abbreviations or chemical formulas.

Concentration: For solutions, indicate the concentration of Hpk1-IN-16 and the solvent used

(e.g., "Hpk1-IN-16 in DMSO, 10 mM").
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Hazard Identification: The label must clearly indicate the associated hazards: "Acutely Toxic"

and "Environmental Hazard."

Step 4: Storage of Waste
Location: Store hazardous waste containers in a designated satellite accumulation area

within the laboratory.

Segregation: Ensure that the Hpk1-IN-16 waste is stored separately from incompatible

materials, such as strong acids, bases, or oxidizing agents.[1]

Secondary Containment: Place waste containers in a secondary containment bin or tray to

capture any potential leaks.

Step 5: Disposal of Empty Containers
Gross Decontamination: Empty containers that held Hpk1-IN-16 must be handled as

hazardous waste.

Triple Rinsing: Due to the acute toxicity, it is recommended to triple rinse the empty container

with a suitable solvent (e.g., ethanol or acetone).

Rinsate Collection: The rinsate from this process must be collected and disposed of as

hazardous liquid waste.

Final Disposal: After triple rinsing and ensuring the container is free of any visible residue,

deface or remove the original label and dispose of the container according to your

institution's guidelines for decontaminated lab glass or plastic.

Step 6: Arranging for Final Disposal
Contact EHS: Contact your institution's Environmental Health and Safety (EHS) office to

arrange for the pickup and disposal of the hazardous waste.

Documentation: Complete all necessary paperwork as required by your EHS office for waste

tracking and disposal.
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Professional Disposal: The final disposal of Hpk1-IN-16 must be carried out by a licensed

and approved waste disposal facility.[1]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Hpk1-IN-16.
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Caption: Disposal workflow for Hpk1-IN-16.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b12423452#hpk1-in-16-proper-disposal-procedures
https://www.benchchem.com/product/b12423452#hpk1-in-16-proper-disposal-procedures
https://www.benchchem.com/product/b12423452#hpk1-in-16-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12423452?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12423452?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

